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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

2-Fluoro-5-methoxybenzaldehyde is a versatile aromatic aldehyde that has emerged as a
critical building block in organic synthesis, particularly within the pharmaceutical and materials
science sectors. Its unique substitution pattern, featuring an aldehyde, a fluorine atom, and a
methoxy group, provides a rich platform for chemical modification. The presence of the fluorine
atom can enhance metabolic stability and binding affinity in bioactive molecules, while the
aldehyde serves as a versatile handle for constructing complex carbon skeletons and
heterocyclic systems.[1][2] This technical guide provides a comprehensive review of the
applications of 2-Fluoro-5-methoxybenzaldehyde, focusing on its role in the synthesis of
pharmaceuticals, complex organic molecules, and functional materials.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2-Fluoro-5-
methoxybenzaldehyde is fundamental for its application in synthesis. The key properties are
summarized below.
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Property Value Reference(s)
CAS Number 105728-90-3 [31[4]
Molecular Formula CsH7FO2 [4]

Molecular Weight 154.14 g/mol [3]

Colorless to pale yellow
Appearance [4]
crystals or powder

Boiling Point 229-230 °C (lit.)

Density 1.237 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.532 (lit.)

Flash Point 108 °C (226.4 °F) - closed cup
SMILES COclcce(F)c(C=0)c1
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Core Applications in Synthesis

The strategic placement of the aldehyde, fluoro, and methoxy groups on the benzene ring
allows for selective functionalization, making this compound a valuable precursor for a wide
array of molecular architectures.[1]

Figure 1. Reactivity map of 2-Fluoro-5-methoxybenzaldehyde.

Synthesis of Heterocyclic Compounds

2-Fluoro-5-methoxybenzaldehyde is a valuable precursor for synthesizing heterocyclic
compounds, which are core structures in many active pharmaceutical ingredients (APIs).[1]

e Porphyrins: It is used in the synthesis of 5,10,15,20-tetrakis(2-fluoro-5-
methoxyphenyl)porphyrin.[3] Porphyrin derivatives are investigated for applications in
photodynamic therapy and catalysis.
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e 1,2,4-Triazoles: The aldehyde can be converted into Schiff bases, which are then cyclized to
form various substituted 1,2,4-triazole derivatives. These compounds have been studied for
their anticorrosion properties.[3]

e Benzimidazoles: While direct synthesis from 2-fluoro-5-methoxybenzaldehyde isn't
detailed, related fluorinated benzaldehydes are crucial in synthesizing benzimidazole
derivatives with potential antiproliferative and antibacterial activities.[5]

e Benzo[b]thiophenes: The compound has been utilized in synthetic routes toward
benzo[b]thiophenes via an interrupted Pummerer reaction.[3]

Synthesis of Bioactive Molecules and Natural Products

The unique electronic properties imparted by the fluoro and methoxy groups make this
aldehyde a key intermediate in the synthesis of complex bioactive molecules.

A notable example is its use in the total synthesis of Atroviridin, a tetracyclic xanthone natural
product.[3][6] The synthesis involves an N-heterocyclic carbene (NHC)-catalyzed aroylation
using 2-fluoro-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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